2-(2,4-dichlorophenoxy)-N'-[4-(methylthio)benzylidene]acetohydrazide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(E)-(4-methylsulfanylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H14Cl2N2O2S/c1-23-13-5-2-11(3-6-13)9-19-20-16(21)10-22-15-7-4-12(17)8-14(15)18/h2-9H,10H2,1H3,(H,20,21)/b19-9+
• InChI Key: ZBNYNBUSRJNFKS-DJKKODMXSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=NNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=N/NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl2N2O2S
• Molecular Weight: 369.3 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to the subject compound involves several key steps, including the formation of hydrazide derivatives and their growth as single crystals from specific solutions. For instance, a related compound, 2-(4-chlorophenoxy)-N'-[(1E)-1-(4-methylphenyl) ethylidene] acetohydrazide, was synthesized and crystallized from DMF solution, indicating the complexity and precision required in synthesizing such organic derivatives (Purandara et al., 2019).

Molecular Structure Analysis

The molecular structure of related compounds has been determined through single crystal X-ray diffraction (XRD), demonstrating the compounds' crystallization in specific crystal systems and adopting distinct configurations. For instance, the mentioned derivative crystallizes in the triclinic crystal system with space group P-1, showcasing the importance of molecular geometry in understanding these compounds' properties (Purandara et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving the synthesis of these compounds often include the reaction of ligands with various salts through mechanochemical syntheses, indicating a green and efficient approach to forming such complex structures. This process highlights the compounds' reactive capabilities and their potential for further functionalization (Fekri & Zaky, 2014).

Physical Properties Analysis

The physical properties, such as thermal properties and close contacts within the crystal, of related compounds have been investigated, providing insights into their stability and intermolecular interactions. Hirshfeld surface analysis and thermal analyses are commonly used techniques for this purpose, offering a detailed view of the compounds' physical characteristics (Purandara et al., 2019).

Chemical Properties Analysis

The chemical properties, including the compounds' nonlinear optical properties and their interactions with light, have been explored through techniques like open aperture Z-Scan. Such studies reveal significant insights into the compounds' potential applications in fields like optical limiting, attributed to specific absorption processes (Purandara et al., 2019).

Mechanism of Action

2,4-Dichlorophenoxyacetic acid (2,4-D) is a selective herbicide that kills dicots without affecting monocots and mimics natural auxin at the molecular level.

Future Directions

The future directions in the field of herbicides like 2,4-Dichlorophenoxyacetic acid often involve the development of new formulations and application methods to improve efficiency and reduce off-target effects.